Cas no 1479839-08-1 (2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 1479839-08-1
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5812273
• PubChem ID: 66205133
• Update Time: 2025-07-23

2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 4-fluoro-β-hydroxy-3-methyl-
• 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
• CS-0344416
• EN300-1855712
• 1479839-08-1
• AKOS015548497

• Inchi： 1S/C10H12FNO3/c1-5-4-6(2-3-7(5)11)9(13)8(12)10(14)15/h2-4,8-9,13H,12H2,1H3,(H,14,15)/t8-,9?/m0/s1
• InChI Key： BWRXQPNQLSPXHF-IENPIDJESA-N
• SMILES： C(O)(=O)[C@H](C(O)C1=CC=C(F)C(C)=C1)N

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 404.9±45.0 °C(Predicted)
• pka: 2.06±0.24(Predicted)

Additional information on 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1479839-08-1)

2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid, identified by the CAS number 1479839-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of an amino group, a hydroxy group, and a fluoro-substituted aromatic ring, presents intriguing possibilities for further research and development, particularly in the context of drug discovery and molecular recognition.

The molecular structure of 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid encompasses several key functional groups that contribute to its potential biological activity. The presence of an amino group (-NH₂) suggests potential interactions with biological targets such as enzymes and receptors, while the hydroxy group (-OH) introduces polarity and hydrogen bonding capabilities. Additionally, the aromatic ring substituted with a fluorine atom and a methyl group at positions 4 and 3, respectively, enhances its electronic properties and may influence its binding affinity to specific biomolecules.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid may contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation, making it a promising candidate for further investigation in medicinal chemistry.

Current research in the field of bioorganic chemistry has highlighted the importance of structurally diverse compounds in modulating biological pathways. The combination of an amino acid-like backbone with aromatic substituents makes 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid a versatile scaffold for designing novel therapeutic agents. Studies have begun to explore its potential as an intermediate in the synthesis of more complex molecules, which could lead to the development of new drugs targeting various diseases.

One particularly fascinating aspect of this compound is its potential role as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure forms, which are often crucial for achieving optimal pharmacological effects. Researchers are investigating how the stereochemistry of 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid influences its interaction with biological targets, with the aim of developing highly selective and potent drug candidates.

The pharmaceutical industry has increasingly recognized the value of computational methods in accelerating drug discovery processes. Advanced computational techniques, such as molecular docking and virtual screening, are being employed to predict the binding affinity of 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid to various biological targets. These studies have provided valuable insights into its potential applications in treating conditions such as inflammation, cancer, and neurological disorders.

Moreover, the synthesis of 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid has been optimized using modern synthetic methodologies. Advances in catalytic processes and green chemistry principles have enabled more efficient and environmentally friendly production methods. These improvements not only enhance the scalability of the compound but also align with global efforts to promote sustainable chemical manufacturing.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms can significantly alter the behavior of molecules in biological systems. For instance, fluorine substitution can enhance binding interactions by increasing lipophilicity or by influencing hydrogen bonding patterns. In the case of 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid, these effects may contribute to its potential as a lead compound for drug development.

Recent experimental studies have begun to elucidate the mechanistic aspects of how this compound interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining high-resolution structures of complexes formed between 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid and target proteins or enzymes. These structural insights have provided a foundation for designing next-generation derivatives with improved efficacy and selectivity.

The broader implications of this research extend beyond individual drug discovery efforts. The development of novel compounds like 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid contributes to our fundamental understanding of molecular interactions at the atomic level. This knowledge is essential for advancing synthetic chemistry methodologies and for developing innovative strategies to address unmet medical needs.

In conclusion, 2-amino-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1479839-08-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in computational biology and synthetic chemistry, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.